Cas no 1108712-48-6 (5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid)
1108712-48-6 structure
Product Name:5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid
CAS No:1108712-48-6
MF:C7H9NO4
MW:171.150662183762
CID:1068366
PubChem ID:66521748
Update Time:2025-04-20
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid
- J-516364
- 1108712-48-6
- W-204745
- 5-(MethoxyMethyl)-3-Methylisoxazol-4-carboxylic acid
- DTXSID20735105
- MFCD18839246
- SY319008
- AKOS015950330
- 5-(Methoxymethyl)-3-methylisoxazole-4-carboxylicacid
- SCHEMBL354660
- 5-(methoxymethyl)-3-methyl-1,2-oxazole-4-carboxylic acid
- A906391
-
- MDL: MFCD18839245
- Inchi: 1S/C7H9NO4/c1-4-6(7(9)10)5(3-11-2)12-8-4/h3H2,1-2H3,(H,9,10)
- InChI Key: OFYWPMZISFZALQ-UHFFFAOYSA-N
- SMILES: O1C(COC)=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 171.05315777g/mol
- Monoisotopic Mass: 171.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 72.6Ų
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M221458-5mg |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic Acid |
1108712-48-6 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M221458-10mg |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic Acid |
1108712-48-6 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M221458-50mg |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic Acid |
1108712-48-6 | 50mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM295515-1g |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid |
1108712-48-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM295515-1g |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid |
1108712-48-6 | 95% | 1g |
$1244 | 2021-08-18 | |
| Ambeed | A330832-1g |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid |
1108712-48-6 | 98+% | 1g |
$770.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1559719-1g |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid |
1108712-48-6 | 98% | 1g |
¥6674.00 | 2024-08-09 |
5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1108712-48-6 (5-(Methoxymethyl)-3-methylisoxazole-4-carboxylic acid) Related Products
- 2510-36-3(dimethyl-1,2-oxazole-4-carboxylic acid)
- 1108712-47-5(Methyl 5-(methoxymethyl)-3-methylisoxazole-4-carboxylate)
- 161126-47-2(Methyl 5-formyl-3-methylisoxazole-4-carboxylate)
- 934156-84-0(4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid)
- 56328-87-1(Methyl 3,5-dimethylisoxazole-4-carboxylate)
- 256473-81-1(5-Isoxazolecarboxylicacid, 4-formyl-3-methyl-)
- 17147-42-1(Ethyl 3,5-dimethylisoxazole-4-carboxylate)
- 161126-53-0(methyl 4-formyl-3-methyl-1,2-oxazole-5-carboxylate)
- 129663-12-3(Ethyl 5-formyl-3-methylisoxazole-4-carboxylate)
- 134541-08-5(5-(methoxymethyl)-1,2-oxazole-4-carboxylic acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk